(E)-1-(3-isopropyl-2-oxo-2,3-dihydroquinazolin-4(1H)-ylidene)-3-phenylurea

• CAS No.: 899972-86-2
• Molecular Formula: C18H18N4O2
• Molecular Weight: 322.368
• IUPAC Name: 1-(2-oxo-3-propan-2-ylquinazolin-4-yl)-3-phenylurea
• InChI: InChI=1S/C18H18N4O2/c1-12(2)22-16(14-10-6-7-11-15(14)20-18(22)24)21-17(23)19-13-8-4-3-5-9-13/h3-12H,1-2H3,(H2,19,21,23)
• InChI Key: NARYCXJUPVIFFY-LTGZKZEYSA-N
• SMILES: CC(C)N1C(=C2C=CC=CC2=NC1=O)NC(=O)NC3=CC=CC=C3
• solubility: not available

Description

(E)-1-(3-isopropyl-2-oxo-2,3-dihydroquinazolin-4(1H)-ylidene)-3-phenylurea is a useful research compound. Its molecular formula is C18H18N4O2 and its molecular weight is 322.368. The purity is usually 95%.
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Scientific Research Applications

Polymer Applications

One study discusses the preparation and polymerization of substituted cyclic pseudoureas, leading to the formation of pendant-type polyureas and main-chain-type polyureas. These compounds demonstrate the potential of quinazoline derivatives in polymer synthesis, offering a pathway to novel materials with specific properties (Miyamoto et al., 1995).

Cycloaddition Reactions

Another study focuses on cycloaddition reactions of highly stabilized isoquinolinium methylides with various olefins. These reactions are regioselective and mostly stereoselective, underlining the importance of quinazoline derivatives in organic synthesis and potential applications in designing new chemical entities (Tsuge et al., 1988).

Antimicrobial Activity

A research effort synthesized a series of semicarbazide derivatives containing quinazoline moieties to explore their antimicrobial potential. This study illustrates the role of quinazoline derivatives in the development of new antimicrobials, with some compounds showing significant activity against various pathogens (Saravanan et al., 2015).